Cas no 139719-24-7 (2-Chloro-4,6,8-trimethylquinoline)

2-Chloro-4,6,8-trimethylquinoline is a substituted quinoline derivative characterized by its chloro and methyl functional groups at the 2-, 4-, 6-, and 8-positions. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the electron-withdrawing chloro group and sterically influencing methyl substituents, make it a versatile building block for constructing complex heterocyclic systems. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile allows for selective functionalization, enabling applications in medicinal chemistry and materials science.

2-Chloro-4,6,8-trimethylquinoline structure

139719-24-7 structure

Product Name:2-Chloro-4,6,8-trimethylquinoline

CAS No:139719-24-7

MF:C₁₂H₁₂ClN

MW:205.683382034302

MDL:MFCD00760269

CID:1079416

PubChem ID:269159

Update Time:2025-08-04

2-Chloro-4,6,8-trimethylquinoline Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-4,6,8-trimethylquinoline
- 2-Chloro-4,6,8-trimethyl-quinoline
- quinoline, 2-chloro-4,6,8-trimethyl-
- G73624
- NSC109753
- STK036772
- AKOS000117319
- NSC-109753
- F3284-7648
- Z56924486
- DTXSID40296526
- A807606
- AG-670/34583005
- LS-08060
- CS-0307753
- ALBB-024552
- SB68713
- EN300-06370
- MFCD00760269
- 139719-24-7
- MDL： MFCD00760269
- Inchi： 1S/C12H12ClN/c1-7-4-9(3)12-10(5-7)8(2)6-11(13)14-12/h4-6H,1-3H3
- InChI Key： QELGNYILIXTHBQ-UHFFFAOYSA-N
- SMILES： ClC1=CC(C)=C2C=C(C)C=C(C)C2=N1

Computed Properties

Exact Mass: 205.06596
Monoisotopic Mass: 205.0658271g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89

2-Chloro-4,6,8-trimethylquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	060655-1g	2-Chloro-4,6,8-trimethyl-quinoline	139719-24-7		1g	￡307.00	2022-03-01
Chemenu	CM242329-5g	2-Chloro-4,6,8-trimethylquinoline	139719-24-7	95%	5g	$825	2021-08-04
abcr	AB314417-500 mg	2-Chloro-4,6,8-trimethyl-quinoline; 95%	139719-24-7		500MG	€254.60	2022-06-11
abcr	AB314417-1 g	2-Chloro-4,6,8-trimethyl-quinoline; 95%	139719-24-7		1g	€322.50	2023-04-26
Chemenu	CM242329-1g	2-Chloro-4,6,8-trimethylquinoline	139719-24-7	95%	1g	$175	2022-09-03
TRC	B423808-25mg	2-Chloro-4,6,8-trimethylquinoline	139719-24-7		25mg	$ 50.00	2022-06-07
TRC	B423808-50mg	2-Chloro-4,6,8-trimethylquinoline	139719-24-7		50mg	$ 70.00	2022-06-07
TRC	B423808-250mg	2-Chloro-4,6,8-trimethylquinoline	139719-24-7		250mg	$ 295.00	2022-06-07
Enamine	EN300-06370-0.05g	2-chloro-4,6,8-trimethylquinoline	139719-24-7	95.0%	0.05g	$88.0	2025-02-21
Enamine	EN300-06370-0.1g	2-chloro-4,6,8-trimethylquinoline	139719-24-7	95.0%	0.1g	$131.0	2025-02-21

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Additional information on 2-Chloro-4,6,8-trimethylquinoline

2-Chloro-4,6,8-Trimethylquinoline: A Comprehensive Overview

2-Chloro-4,6,8-trimethylquinoline, also known by its CAS registry number CAS No. 139719-24-7, is a significant compound in the field of organic chemistry. This compound belongs to the class of quinolines, which are heterocyclic aromatic compounds with a nitrogen atom in the ring structure. The presence of chlorine and methyl groups at specific positions on the quinoline ring imparts unique chemical properties and reactivity to this compound.

The structural characterization of 2-chloro-4,6,8-trimethylquinoline reveals a rigid aromatic system with substituents at positions 2 (chlorine), 4, 6, and 8 (methyl groups). This substitution pattern is critical in determining its electronic properties and reactivity. Recent studies have highlighted the potential of this compound in various applications, including drug discovery and materials science.

In terms of synthesis, 2-chloro-4,6,8-trimethylquinoline can be prepared through a variety of methods. One common approach involves the Friedlander synthesis pathway, which typically employs an o-amino aryl ketone as a precursor. The reaction conditions and choice of reagents play a pivotal role in achieving high yields and purity of the final product. Researchers have explored alternative synthetic routes to optimize the process further.

The electronic properties of 2-chloro-4,6,8-trimethylquinoline make it an attractive candidate for use in organic electronics. Its conjugated π-system facilitates electron delocalization and enhances electrical conductivity. Recent advancements in materials science have demonstrated its potential as a component in organic semiconductors and light-emitting diodes (OLEDs). These applications underscore its importance in modern technological innovations.

In the field of pharmacology, 2-chloro-4,6,8-trimethylquinoline has shown promise as a lead compound for drug development. Its ability to interact with specific biological targets has been explored in various disease models. For instance, studies have indicated potential anti-inflammatory and anticancer activities associated with this compound. Further research is ongoing to elucidate its mechanism of action and optimize its therapeutic profile.

The environmental impact and degradation pathways of CAS No. 139719-24-7 are also areas of interest for researchers. Understanding how this compound behaves in different environmental conditions is crucial for assessing its safety and sustainability. Recent studies have focused on biodegradation processes and the influence of environmental factors on its stability.

In conclusion, 2-chloro-4,6,8-trimethylquinoline, with its unique chemical structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its applications span from organic electronics to pharmacology, making it a valuable compound in both academic and industrial settings.